Cas no 1596748-29-6 (3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol
• CAS No: 1596748-29-6
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5989858
• PubChem ID: 102617348
• Update Time: 2025-10-29

3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol
• EN300-1964838
• 3-[(2-chloro-5-fluorophenyl)methyl]azetidin-3-ol
• 1596748-29-6

• Inchi： 1S/C10H11ClFNO/c11-9-2-1-8(12)3-7(9)4-10(14)5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key： IBGACKJVUFAJKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1(CNC1)O)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol

3-(2-Chloro-5-fluorophenyl)methylazetidin-3-ol: A Comprehensive Overview

3-(2-Chloro-5-fluorophenyl)methylazetidin-3-ol (CAS No. 1596748-29-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(2-Chloro-5-fluorophenyl)methylazetidin-3-ol is a small molecule with the molecular formula C₁₁H₁₁ClFNO. The compound features a substituted azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of the 2-chloro-5-fluorophenyl substituent on the methyl group attached to the azetidine ring imparts unique chemical and biological properties to the molecule. The chlorine and fluorine atoms contribute to the compound's lipophilicity and electronic characteristics, making it an attractive candidate for drug design.

The physical properties of 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol include a melting point of approximately 105°C and a molecular weight of 240.66 g/mol. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Synthesis Methods

The synthesis of 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 2-chloro-5-fluorobenzyl bromide with azetidin-3-one in the presence of a suitable base, followed by reduction to form the final product. This method typically yields high purity compounds with good yields.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling, to introduce the 2-chloro-5-fluorophenyl substituent onto the azetidine ring. This method offers greater flexibility in terms of functional group tolerance and can be adapted to synthesize related analogs with different substituents.

Biological Activities

3-(2-Chloro-5-fluorophenyl)methylazetidin-3-ol has been studied for its potential biological activities, particularly in the context of its interactions with various biological targets. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Recent studies have shown that 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for drug discovery.

In addition to its GPCR modulating properties, 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that the compound can reduce inflammation in animal models of inflammatory diseases and protect neurons from oxidative stress-induced damage. These findings highlight the multifaceted biological activities of 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol, making it a promising candidate for further development.

Clinical Applications and Research Advancements

The potential clinical applications of 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as a treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate GPCRs and protect neurons from damage makes it an attractive candidate for these conditions.

In addition to neurological disorders, 3-(2-chloro-5-fluorophenyl)methylazetidin-3-ol has also shown promise in treating inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Clinical trials are ongoing to evaluate its safety and efficacy in these indications.

Conclusion

3-(2-Chloro-5-fluorophenyl)methylazetidin-3-ol (CAS No. 1596748-29-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in the treatment of neurological disorders and inflammatory diseases make it an important focus of ongoing research and development efforts. As more data becomes available from preclinical and clinical studies, it is likely that this compound will continue to attract significant attention in the pharmaceutical industry.